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Introduction
3,3'-Diethylthiatricarbocyanine iodide (DTTC), a member of the cyanine dye family, is a

fluorescent probe with excitation and emission in the near-infrared (NIR) spectrum.[1][2] Its

lipophilic and cationic nature allows it to be used in various biological applications, including

fluorescence microscopy and flow cytometry. This document provides an overview of its

properties, applications, and detailed protocols for its use in cellular imaging.

DTTC's fluorescence is sensitive to its environment, making it a valuable tool for studying

cellular structures and processes.[3] It is particularly noted for its high molar absorptivity and

has been employed in studies of DNA helicity and as a potential mitochondrial stain.[1][4]

However, it is also known to be photolabile, requiring careful handling during imaging

experiments.[1]

Physicochemical and Spectroscopic Properties
Proper handling and storage of 3,3'-Diethylthiatricarbocyanine iodide are crucial for its

performance. The following tables summarize its key properties.

Table 1: General and Chemical Properties
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Property Value Reference

Synonyms DTTC, DTTCI, DiSC2(7) [5][6]

CAS Number 3071-70-3 [5]

Molecular Formula C25H25IN2S2 [7]

Molecular Weight 544.51 g/mol

Appearance Green crystals/powder [8]

Solubility
Soluble in DMSO, methanol,

ethanol
[4][8]

Storage
Store at -20°C, protected from

light and moisture
[4][8]

Table 2: Spectroscopic Properties

Parameter Value Solvent Reference

Absorption Maximum

(λabs)
~763 nm Isopropanol [5]

Molar Extinction

Coefficient (ε)

212,000 cm⁻¹M⁻¹ at

763 nm
Isopropanol [5]

Fluorescence

Emission Maximum

(λem)

~800 nm (Estimated)
Varies with

environment
[2]

Fluorescence

Quantum Yield (ΦF)

Not definitively

reported for this

specific isomer.

Generally high for

cyanine dyes.

- [3]

Note: The fluorescence emission maximum can be influenced by the local environment, such

as binding to cellular components.
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Staining Mechanism
The primary mechanism for the accumulation of 3,3'-Diethylthiatricarbocyanine iodide in

mitochondria is driven by the large negative mitochondrial membrane potential (ΔΨm).
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Stock Solution Preparation

Weigh DTTC Powder

Dissolve in high-quality,
 anhydrous DMSO to 1-10 mM

Aliquot into small volumes

Store at -20°C or -80°C,
 protected from light and moisture
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Live Cell Staining Workflow

Seed cells on coverslips
 or imaging plates

Prepare working solution
(e.g., 20 nM - 200 nM in pre-warmed medium)

Replace medium with staining solution
and incubate (15-30 min at 37°C)

Wash cells with pre-warmed medium

Image immediately using appropriate
 near-infrared filter set
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Flow Cytometry Workflow

Harvest and prepare
 a single-cell suspension

Incubate cells with DTTC
(e.g., 20-200 nM) for 15-30 min at 37°C

Wash cells with PBS or
 flow cytometry buffer

Resuspend cells in buffer for analysis

Analyze on a flow cytometer with
 appropriate NIR laser and detectors

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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